2-[(3,4-Difluorophenyl)formamido]-4-methylpentanoic acid

• IUPAC Name: 2-[(3,4-difluorobenzoyl)amino]-4-methylpentanoic acid
• InChI: InChI=1S/C13H15F2NO3/c1-7(2)5-11(13(18)19)16-12(17)8-3-4-9(14)10(15)6-8/h3-4,6-7,11H,5H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key: BMPTYIBUFGHYKS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)O)NC(=O)C1=CC(=C(C=C1)F)F
• Molecular Formula: C13H15F2NO3
• Molecular Weight: 271.26 g/mol

Description

The chemical compound "2-[(3,4-Difluorophenyl)formamido]-4-methylpentanoic acid" likely shares characteristics and synthetic pathways with other fluoroorganic compounds, including methods for synthesizing fluorinated amino acids and analyzing their structure and properties. Fluorinated compounds are of particular interest due to their unique properties which make them valuable in various applications, including pharmaceuticals and materials science.

Synthesis Analysis

Synthetic approaches to similar fluorinated compounds often involve selective fluorination techniques, the use of fluorinated building blocks, and strategic functional group manipulations. For example, the stereoselective synthesis of fluorinated amino acids demonstrates the complexity and precision required in synthesizing structurally specific compounds (Pigza, Quach, & Molinski, 2009).

Molecular Structure Analysis

The molecular structure of fluorinated compounds can be elucidated through techniques such as X-ray crystallography and NMR spectroscopy. These methods provide detailed insights into the configuration and conformation of the molecules, which are critical for understanding their reactivity and properties.

Chemical Reactions and Properties

Fluorinated compounds exhibit unique reactivity due to the electronegativity and size of the fluorine atom. For instance, studies on similar compounds have shown that the presence of fluorine can significantly affect the molecule's behavior in chemical reactions, such as cycloaddition and rearrangement reactions (Tokumitsu & Hayashi, 1980).